![molecular formula C5H12O6S2 B100257 1,3-Propanediol dimethanesulfonate CAS No. 15886-84-7](/img/structure/B100257.png)
1,3-Propanediol dimethanesulfonate
Overview
Description
1,3-Propanediol dimethanesulfonate (PDMS) is a synthetic chemical compound consisting of two carbon atoms, five hydrogen atoms, one oxygen atom, and two sulfur atoms. It is a colorless liquid with a faint odor and is used in a variety of applications, including as a surfactant, a corrosion inhibitor, and a dispersant. PDMS is also used in the synthesis of other compounds and as an additive in various products. It is a non-toxic compound and is generally considered safe for use in laboratory experiments.
Scientific Research Applications
Catalytic Hydrogenation
1,3-Propanediol can be produced from vapor-phase catalytic hydrogenation of dimethyl malonate on a Cu/SiO2 catalyst. This alternative production route offers insights into the catalytic reaction network, providing guidance for the design of catalysts for regioselective hydrogenation of CO bonds in dimethyl malonate (Zheng, Zhu, Li, & Ji, 2017).
Biotechnological Production
1,3-Propanediol is a key monomer for various industrial applications. Biotechnological production methods, including microbial synthesis from glycerol and sugars, are explored. These methods are economically viable and environmentally friendly. Advances in genetic and metabolic engineering of microorganisms are central to increasing the efficiency and yield of 1,3-Propanediol (Kaur, Srivastava, & Chand, 2012), (Yang et al., 2018).
Extraction and Purification Techniques
The separation of 1,3-Propanediol from fermentation broth is a significant cost factor in its production. Various extraction and purification methods, such as evaporation, distillation, membrane filtration, and ionic liquid-based aqueous two-phase systems, are studied for their efficiency and economic viability (Xiu & Zeng, 2008), (Müller & Górak, 2012).
Metabolic Engineering
Metabolic engineering has enabled the development of recombinant strains that utilize cost-effective feedstocks like D-glucose for the production of 1,3-Propanediol. This approach demonstrates the potential of metabolic engineering in increasing societal benefits through renewable resource-based chemical production (Nakamura & Whited, 2003).
Other Applications
1,3-Propanediol also finds applications in the polymer industry for the synthesis of polyethers, polyesters, and polyurethanes. Studies explore its use as a chain extender in the synthesis of model polyurethanes and the effects on mechanical properties and microstructure (Guo et al., 2018).
Mechanism of Action
Target of Action
Propylene dimethanesulfonate, also known as 1,3-Propanediol dimethanesulfonate or Trimethylene dimethanesulfonate, is a type of methanesulfonate ester. These esters are biological alkylating agents . The primary targets of these agents are nucleophilic sites within the intracellular environment .
Mode of Action
The alkyl-oxygen bonds of these esters undergo fission and react within the intracellular milieu . The structure of the alkyl group of these esters may vary around the carbon atom adjacent to the oxygen atom where fission is likely to occur . This means that the alkyl group will tend to favor entry into the confines of a sterically favorable nucleophilic site .
Biochemical Pathways
It’s known that methanesulfonate esters of dihydric and polyhydric alcohols, which include propylene dimethanesulfonate, are biological alkylating agents . They interact with nucleophilic sites within the cell, which could potentially affect various biochemical pathways.
Pharmacokinetics
The pharmacokinetics of similar methanesulfonate esters have been studied . These studies suggest that the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of these compounds can significantly impact their bioavailability and therapeutic efficacy .
Result of Action
The result of propylene dimethanesulfonate’s action is likely to be the alkylation of nucleophilic sites within the cell . This can lead to various molecular and cellular effects, depending on the specific targets and the extent of alkylation. For instance, some methanesulfonate esters have shown antitumor activity .
Safety and Hazards
Future Directions
The global 1,3-propanediol (PDO) market is expected to reach US$ 879.5 million by 2030, with an annual growth rate of more than 10.7% . The production of 1,3-PDO from renewable feedstocks by green processes is attracting wide attention . The development of more efficient microbial cell factories and new bioprocesses to use diversified cheap feedstocks, eliminate by-product formation, and avoid the requirement of adding expensive cofactors is highly desired to further reduce production costs .
Properties
IUPAC Name |
3-methylsulfonyloxypropyl methanesulfonate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12O6S2/c1-12(6,7)10-4-3-5-11-13(2,8)9/h3-5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAIFZJHANFOZHK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)OCCCOS(=O)(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12O6S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50884857 | |
Record name | 1,3-Propanediol, 1,3-dimethanesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50884857 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
15886-84-7 | |
Record name | 1,3-Propanediol, 1,3-dimethanesulfonate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=15886-84-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3-Propanediol dimethanesulfonate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015886847 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Propylene dimethanesulfonate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=17017 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,3-Propanediol, 1,3-dimethanesulfonate | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,3-Propanediol, 1,3-dimethanesulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50884857 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,3-PROPANEDIOL DIMETHANESULFONATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8CH69AK7FW | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does 1,3-propanediol dimethanesulfonate induce sterility in male house flies?
A1: this compound primarily acts by inducing dominant lethal mutations in sperm cells []. This means that while sperm production is not completely halted, the resulting fertilized eggs are largely non-viable. Research shows that after injecting male houseflies with 20 µg of this compound, the majority of sperm carried dominant lethal mutations, leading to sterility in initial matings []. Microscopic examination of the testes revealed damage to meiotic and premeiotic cells, with pycnotic nuclei observed one day after injection and spermatocytes exhibiting chromosomal bridges and fragments within two to three days post-injection [].
Q2: What are the differences in the effects of this compound and x-ray radiation on the reproductive systems of male house flies?
A2: While both this compound and x-ray radiation can induce sterility in male house flies, their mechanisms and long-term effects differ significantly []. This compound primarily damages developing sperm cells, leading to dominant lethal mutations but not complete cessation of sperm production []. In contrast, x-ray radiation at a dose of 3 kR eliminates all gonial cells, completely halting spermatogenesis []. This difference in action is reflected in the recovery of fertility: males treated with this compound can regain fertility with repeated mating as healthy sperm are produced, while x-ray irradiated males remain permanently sterile [].
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.